Cas no 2322264-11-7 (Ilaprazole sodium hydrate)

• Product Name: Ilaprazole sodium hydrate
• CAS No: 2322264-11-7
• MF: C₁₉H₁₇N₄NaO₂S
• MW: 388.418653249741
• CID: 6788541
• PubChem ID: 53353154
• Update Time: 2025-07-18

Ilaprazole sodium hydrate Chemical and Physical Properties

Names and Identifiers

• s5502
• 2322264-11-7
• sodium;2-[(4-methoxy-3-methylpyridin-2-yl)methylsulfinyl]-5-pyrrol-1-ylbenzimidazol-1-ide
• Ilaprazole sodium hydrate
• HY-B2145A
• Ilaprazole (sodium hydrate)
• Ilaprazole sodium
• CS-0898689

• Inchi： 1S/C19H17N4O2S.Na/c1-13-17(20-8-7-18(13)25-2)12-26(24)19-21-15-6-5-14(11-16(15)22-19)23-9-3-4-10-23;/h3-11H,12H2,1-2H3;/q-1;+1
• InChI Key： ZQGDDMFDBZPGCD-UHFFFAOYSA-N
• SMILES： S(CC1C(C)=C(C=CN=1)OC)(C1=NC2C=C(C=CC=2[N-]1)N1C=CC=C1)=O.[Na+]

Computed Properties

• Exact Mass: 388.09699125g/mol
• Monoisotopic Mass: 388.09699125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on Ilaprazole sodium hydrate

Ilaprazole Sodium Hydrate (CAS No. 2322264-11-7): A Comprehensive Overview

Ilaprazole Sodium Hydrate, identified by the Chemical Abstracts Service Number (CAS No.) 2322264-11-7, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This introduction aims to provide a detailed exploration of its chemical properties, pharmacological mechanisms, and the latest research findings that underscore its potential in therapeutic applications.

The molecular structure of Ilaprazole Sodium Hydrate exhibits unique characteristics that contribute to its pharmacological profile. As a derivative of benzimidazole, it possesses a scaffold that is commonly associated with anti-ulcer and anti-secretory properties. The sodium hydrate form indicates that the compound is stabilized with sodium ions and water molecules, which can influence its solubility and bioavailability. This structural configuration is critical in determining how the compound interacts with biological targets, particularly in the context of gastrointestinal (GI) tract regulation.

In recent years, there has been growing interest in compounds that modulate gastric acid secretion, especially those that offer alternatives to existing proton pump inhibitors (PPIs). Ilaprazole Sodium Hydrate has emerged as a promising candidate due to its potent inhibitory effects on H+/K+-ATPase, the enzyme responsible for acid production in gastric parietal cells. Studies have demonstrated that it exhibits a high affinity for this enzyme, leading to significant reductions in gastric acid output without the associated side effects sometimes observed with other PPIs.

The pharmacokinetic profile of Ilaprazole Sodium Hydrate is another area of active investigation. Research indicates that it has a rapid onset of action, typically reaching peak plasma concentrations within one hour of administration. This rapid absorption profile makes it an attractive option for patients who require prompt relief from symptoms such as heartburn and dyspepsia. Additionally, its duration of action suggests that once-daily dosing may be sufficient for many therapeutic scenarios, improving patient compliance.

One of the most compelling aspects of Ilaprazole Sodium Hydrate is its potential to address multiple aspects of GI dysfunction. Beyond its primary role as an acid suppressant, preliminary studies suggest that it may also possess anti-inflammatory and cytoprotective properties. These effects could make it particularly useful in the management of chronic conditions such as gastroesophageal reflux disease (GERD) and peptic ulcer disease, where inflammation and tissue damage are significant contributing factors.

The safety profile of any pharmaceutical compound is paramount, and Ilaprazole Sodium Hydrate has undergone rigorous evaluation in clinical trials. Early-phase studies have shown that it is well-tolerated at therapeutic doses, with adverse effects being mild and transient. Common side effects include headache, nausea, and abdominal discomfort, which are generally manageable and do not necessitate discontinuation of treatment. However, ongoing research is necessary to fully characterize its long-term safety profile and to identify any potential rare or idiosyncratic reactions.

The development of novel therapeutic agents often involves exploring new mechanisms of action to overcome limitations associated with existing treatments. In the case of Ilaprazole Sodium Hydrate, researchers have hypothesized that its unique chemical properties may allow it to interact with additional biological pathways beyond H+/K+-ATPase inhibition. For instance, some studies suggest that it may modulate the activity of certain neurotransmitter receptors in the GI tract, which could contribute to its overall therapeutic efficacy.

Clinical applications beyond GI disorders are also being explored. Given its ability to influence gastric environment significantly, Ilaprazole Sodium Hydrate may have potential benefits in conditions where gastric pH plays a critical role in pathophysiology. For example, it could be investigated for its effects on drug absorption from the GI tract or for its potential use in managing complications associated with high gastric acidity.

The regulatory landscape for new pharmaceutical compounds is complex and varies by region. However, the growing body of evidence supporting the efficacy and safety of Ilaprazole Sodium Hydrate has positioned it as a strong candidate for regulatory approval in multiple jurisdictions. Manufacturers are actively working towards submitting comprehensive dossiers to regulatory agencies with the aim of bringing this novel compound to market for patients suffering from various GI disorders.

In conclusion, Ilaprazole Sodium Hydrate (CAS No. 2322264-11-7) represents a significant advancement in the treatment of gastrointestinal disorders. Its potent acid-suppressing activity, favorable pharmacokinetic profile, and promising additional mechanisms of action make it a compelling therapeutic option. As further research unfolds and clinical data accumulate, its role in modern medicine is likely to expand, offering new hope for patients affected by conditions related to gastric hyperacidity and inflammation.